Cas no 13037-86-0 (AC 45594)

AC 45594 structure
AC 45594 structure
Product Name:AC 45594
CAS No:13037-86-0
MF:C13H20O2
MW:208.296704292297
MDL:MFCD00002338
CID:48992
PubChem ID:87570841
Update Time:2025-04-18

AC 45594 Chemical and Physical Properties

Names and Identifiers

    • p-(heptyloxy)phenol
    • 4-Heptyloxyphenol
    • 4-(Heptyloxy)phenol
    • AC 45594
    • 4-heptoxyphenol
    • Hydroquinone Monoheptyl Ether
    • 4-(heptyloxy)-
    • HEPTYLOXYPHENOL
    • P-HEPTYLOXYPHENOL
    • 4-N-HEPTYLOXYPHENOL
    • p-(heptyloxy)-pheno
    • 4-(heptyloxy)-pheno
    • p-N-Heptyloxyphenol
    • Q27074136
    • NS00122131
    • A-45594
    • CS-0000200
    • 13087-86-0
    • DTXSID5022483
    • 4-(Heptyloxy)phenol, 97%
    • CHEMBL193558
    • 4-(Heptyloxy)benzolol
    • SR-03000000077-1
    • A806078
    • BDBM50341558
    • FT-0616779
    • CHEBI:34406
    • HY-30263
    • 3-06-00-04391 (Beilstein Handbook Reference)
    • 13037-86-0
    • GTPL5422
    • D90872
    • MFCD00002338
    • UNII-W9GSE02182
    • J27.312K
    • FT-0619173
    • H0441
    • AC45594
    • BRN 1871129
    • SCHEMBL1401769
    • 4-Heptyloxy-phenol
    • Phenol, 4-(heptyloxy)-
    • J-005801
    • AKOS003382510
    • AS-57741
    • Phenol, p-(heptyloxy)-
    • W9GSE02182
    • BIDD:ER0034
    • ALBB-024885
    • MDL： MFCD00002338
    • Inchi： 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
    • InChI Key： HZBABTUFXQLADL-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CC=1)O)CCCCCCC

Computed Properties

  • Exact Mass: 208.14600
  • Monoisotopic Mass: 208.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9962 (rough estimate)
  • Melting Point: 60.0 to 63.0 deg-C
  • Boiling Point: 307.5°C (rough estimate)
  • Flash Point: 144.8±5.3 °C
  • Refractive Index: 1.4860 (estimate)
  • PSA: 29.46000
  • LogP: 3.74140
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

AC 45594 Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319
  • Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • RTECS：SL4860000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39
  • TSCA：Yes
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

AC 45594 Customs Data

  • HS CODE：2909500000
  • Customs Data：

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

AC 45594 Pricemore >>

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AC 45594 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13037-86-0)AC 45594
Order Number:A806078
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):332.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13037-86-0)AC 45594
A806078
Purity:99%
Quantity:5g
Price ($):332.0
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